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Compound of Interest

Compound Name: 1-Ethylpyrrolidin-3-amine

Cat. No.: B1314340 Get Quote

An In-depth Technical Guide to 1-Ethylpyrrolidin-
3-amine
This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of 1-Ethylpyrrolidin-3-amine, a heterocyclic amine of interest to researchers

and professionals in drug development and chemical synthesis.

Chemical Identity and Properties
1-Ethylpyrrolidin-3-amine is a substituted pyrrolidine, a five-membered nitrogen-containing

heterocycle. The pyrrolidine ring is a common scaffold in numerous natural alkaloids and

synthetic drugs.[1] The presence of both a secondary amine within the ring (which is alkylated

to a tertiary amine by the ethyl group) and a primary exocyclic amine group defines its chemical

reactivity and physical properties.

The carbon at the 3-position of the pyrrolidine ring is a chiral center, meaning 1-
Ethylpyrrolidin-3-amine can exist as two distinct enantiomers, (R)-1-Ethylpyrrolidin-3-amine
and (S)-1-Ethylpyrrolidin-3-amine, or as a racemic mixture.

Table 1: General and Physicochemical Properties
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Property Value Source(s)

IUPAC Name (3R)-1-Ethylpyrrolidin-3-amine [2]

(S)-1-Ethylpyrrolidin-3-amine

dihydrochloride
[3]

Synonyms (R)-1-ethylpyrrolidin-3-amine [2]

CAS Number 755039-92-0 ((R)-enantiomer) [2]

1336912-66-3 ((S)-enantiomer

dihydrochloride)
[3]

Molecular Formula C6H14N2 [2]

Molecular Weight 114.19 g/mol [2]

Boiling Point 134.5 ± 8.0 °C (Predicted) [2]

Density 0.914 ± 0.06 g/cm³ (Predicted) [2]

pKa 9.89 ± 0.40 (Predicted) [2]

Lower aliphatic amines are typically gases or liquids at room temperature with a characteristic

fishy odor.[4] Their solubility in water is dependent on their ability to form hydrogen bonds,

which decreases as the molar mass and size of the hydrophobic alkyl groups increase.[4]

Chemical Structure and Stereochemistry
The structure of 1-Ethylpyrrolidin-3-amine consists of a central pyrrolidine ring. An ethyl

group is attached to the nitrogen atom at position 1, and an amine group is attached to the

carbon atom at position 3.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.chembk.com/en/chem/(R)-1-ethylpyrrolidin-3-amine
https://www.bldpharm.com/products/1336912-66-3.html
https://www.chembk.com/en/chem/(R)-1-ethylpyrrolidin-3-amine
https://www.chembk.com/en/chem/(R)-1-ethylpyrrolidin-3-amine
https://www.bldpharm.com/products/1336912-66-3.html
https://www.chembk.com/en/chem/(R)-1-ethylpyrrolidin-3-amine
https://www.chembk.com/en/chem/(R)-1-ethylpyrrolidin-3-amine
https://www.chembk.com/en/chem/(R)-1-ethylpyrrolidin-3-amine
https://www.chembk.com/en/chem/(R)-1-ethylpyrrolidin-3-amine
https://www.chembk.com/en/chem/(R)-1-ethylpyrrolidin-3-amine
https://byjus.com/chemistry/physical-properties-of-amines/
https://byjus.com/chemistry/physical-properties-of-amines/
https://www.benchchem.com/product/b1314340?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Synthetic Workflow

Starting Materials
(e.g., Keto-ester, Ethylamine)

Step 1: Formation of Pyrrolidinone Ring
(e.g., Cyclocondensation)

Step 2: Reduction of Carbonyl and Ester Groups
(e.g., using LiAlH4)

Step 3: Introduction of Amine Group
(e.g., via Mesylation and Azide Substitution, followed by Reduction)

Purification
(e.g., Distillation, Chromatography)

Analysis
(NMR, IR, MS)

1-Ethylpyrrolidin-3-amine
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Potential Research Applications

Application Areas

Potential Therapeutic Areas

1-Ethylpyrrolidin-3-amine

Chemical Synthesis
(Scaffold) Ligand for Metal Complexes

Drug Discovery Lead

Antimicrobial Agents CNS-active Agents Anticancer Agents

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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